Cas no 10291-39-1 (1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane)

1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane is a chlorinated organic compound with potential applications as an intermediate in chemical synthesis. Its structure, featuring both trichloromethyl and chlorophenyl groups, contributes to its reactivity in electrophilic and nucleophilic substitution reactions. The presence of a hydroxyl group enhances its solubility in polar solvents, facilitating its use in controlled reactions. This compound may serve as a precursor in the production of agrochemicals or pharmaceuticals due to its functional versatility. Its stability under standard conditions ensures reliable handling and storage. Analytical methods such as GC-MS or HPLC can be employed for purity assessment, ensuring consistency in research or industrial applications.

1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane structure

10291-39-1 structure

Product Name:1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane

CAS No:10291-39-1

MF:C₈H₆Cl₄O

MW:259.944638729095

CID:229888

PubChem ID:221276

Update Time:2025-06-09

1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,2-chloro-a-(trichloromethyl)-
- 1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane
- 2,2,2-trichloro-1-(2-chlorophenyl)ethanol
- (+-)-2.2.2-Trichlor-1-hydroxy-1-(2-chlor-phenyl)-aethan
- 1-(o-Chlorphenyl)-2,2,2-trichlorethanol
- 2,2,2-Trichlor-1-(2-chlor-phenyl)-aethanol
- 2,2,2-Trichlor-1-< 2-chlorphenyl> -ethanol
- 2,2,2-trichloro-1-(2-chloro-phenyl)-ethanol
- AC1L5A10
- AC1Q3P9Z
- AG-D-12942
- AR-1D0301
- CTK4A1597
- NSC5655
- SureCN2058870
- 2,2,2-tris(chloranyl)-1-(2-chlorophenyl)ethanol
- 10291-39-1
- starbld0003138
- o-chlorophenyltrichloromethylcarbinol
- SCHEMBL2058870
- A802227
- NSC-5655
- 2-Chloro-.alpha.-(trichloromethyl)benzenemethanol
- AKOS030240989
- 2,2,2-Trichloro-1-(2-chlorophenyl)ethan-1-ol
- Inchi： 1S/C8H6Cl4O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4,7,13H
- InChI Key： CFMLFQVQUCIPIX-UHFFFAOYSA-N
- SMILES： ClC(C(C1C=CC=CC=1Cl)O)(Cl)Cl

Computed Properties

Exact Mass: 257.91748
Monoisotopic Mass: 257.917276g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T774415-250mg	1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane	10291-39-1		250mg	$201.00	2023-05-17
TRC	T774415-2.5g	1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane	10291-39-1		2.5g	$1596.00	2023-05-17

1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane Related Literature

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2. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

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4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

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5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Additional information on 1,1,1-Trichloro-2-(2-chlorophenyl)-2-hydroxyethane

Benzenemethanol, 2-chloro-a-(trichloromethyl) (CAS No. 10291-39-1)

Benzenemethanol, 2-chloro-a-(trichloromethyl), also known by its CAS number 10291-39-1, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with a hydroxymethyl group at the para position and a trichloromethyl group at the meta position. The presence of these substituents imparts distinctive chemical properties, making it valuable in numerous chemical processes and formulations.

The synthesis of Benzenemethanol, 2-chloro-a-(trichloromethyl) typically involves multi-step reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and cost while improving yield.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a chiral auxiliary has been particularly beneficial in asymmetric synthesis, aiding in the production of enantiomerically pure compounds. Additionally, it serves as a key ingredient in agrochemicals, where it contributes to the development of more effective pesticides and herbicides.

Recent studies have also highlighted its potential in materials science. By incorporating Benzenemethanol, 2-chloro-a-(trichloromethyl) into polymer formulations, researchers have observed enhanced thermal stability and mechanical properties. This discovery opens new avenues for its application in high-performance materials used in aerospace and automotive industries.

The environmental impact of this compound has been a focal point of recent research. Efforts are being made to develop biodegradable versions or processes that minimize waste generation during its production and application. These initiatives align with global sustainability goals and reflect the industry's commitment to eco-friendly practices.

In conclusion, Benzenemethanol, 2-chloro-a-(trichloromethyl) (CAS No. 10291-39-1) stands out as a critical compound with diverse applications across multiple sectors. Its unique chemical properties and adaptability make it an essential component in modern chemical innovation. As research continues to uncover new potentials and improve existing processes, this compound is poised to play an even more significant role in advancing technological and industrial progress.